Cas no 2228266-50-8 (N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine)

N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine is a cyclopropylamine derivative with a biphenylmethyl substitution, offering a unique structural motif for pharmaceutical and agrochemical applications. Its rigid cyclopropane ring enhances metabolic stability, while the N-methyl group and biphenyl moiety contribute to selective binding interactions. This compound is particularly valuable in medicinal chemistry as a potential intermediate for CNS-targeting agents due to its ability to modulate neurotransmitter systems. The sterically constrained structure may also improve bioavailability compared to flexible analogs. Its synthetic versatility allows for further functionalization, making it a useful scaffold in drug discovery and development programs.
N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine structure
2228266-50-8 structure
Product Name:N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine
CAS No:2228266-50-8
MF:C17H19N
MW:237.339464426041
CID:6407134
PubChem ID:165618579
Update Time:2025-05-22

N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine
    • EN300-1861324
    • 2228266-50-8
    • N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
    • Inchi: 1S/C17H19N/c1-18-17(11-12-17)13-15-9-5-6-10-16(15)14-7-3-2-4-8-14/h2-10,18H,11-13H2,1H3
    • InChI Key: FPHGQALSUSZUSD-UHFFFAOYSA-N
    • SMILES: N(C)C1(CC2=CC=CC=C2C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 237.151749610g/mol
  • Monoisotopic Mass: 237.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12Ų

N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1861324-0.05g
N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
2228266-50-8
0.05g
$924.0 2023-09-18
Enamine
EN300-1861324-0.1g
N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
2228266-50-8
0.1g
$968.0 2023-09-18
Enamine
EN300-1861324-0.25g
N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
2228266-50-8
0.25g
$1012.0 2023-09-18
Enamine
EN300-1861324-0.5g
N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
2228266-50-8
0.5g
$1056.0 2023-09-18
Enamine
EN300-1861324-1.0g
N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
2228266-50-8
1g
$1100.0 2023-06-03
Enamine
EN300-1861324-2.5g
N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
2228266-50-8
2.5g
$2155.0 2023-09-18
Enamine
EN300-1861324-5.0g
N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
2228266-50-8
5g
$3189.0 2023-06-03
Enamine
EN300-1861324-10.0g
N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
2228266-50-8
10g
$4729.0 2023-06-03
Enamine
EN300-1861324-1g
N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
2228266-50-8
1g
$1100.0 2023-09-18
Enamine
EN300-1861324-5g
N-methyl-1-[(2-phenylphenyl)methyl]cyclopropan-1-amine
2228266-50-8
5g
$3189.0 2023-09-18

Additional information on N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine

N-Methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine: A Comprehensive Overview

N-Methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine, also known by its CAS number 2228266-50-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural properties and potential applications in drug discovery. The molecule consists of a cyclopropane ring, a methyl group, and a phenyl-substituted phenyl group, making it a versatile structure for various chemical modifications and biological interactions.

The cyclopropane ring in the molecule is a key structural feature that contributes to its stability and reactivity. Cyclopropane derivatives are known for their strained ring systems, which can lead to unique electronic properties and reactivity patterns. In this compound, the cyclopropane is attached to an N-methyl group and a benzene ring substituted with another phenyl group at the 2-position. This substitution pattern enhances the molecule's aromaticity and potentially increases its bioavailability when used in pharmacological applications.

Recent studies have focused on the synthesis and characterization of N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine. Researchers have explored various synthetic pathways to optimize the production of this compound, including palladium-catalyzed coupling reactions and organocatalytic methods. These advancements have not only improved the yield but also reduced the environmental impact of its synthesis, aligning with current trends toward sustainable chemistry.

The biological activity of this compound has been a major area of investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurological disorders, such as Alzheimer's disease. The cyclopropane ring's ability to form hydrogen bonds with target proteins makes it an attractive candidate for drug design. Additionally, the N-methyl group enhances lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body.

Another notable aspect of this compound is its role in medicinal chemistry as a building block for more complex molecules. Its modular structure allows for easy functionalization, enabling researchers to explore a wide range of derivatives with diverse biological activities. For instance, substituting the phenyl group with other aromatic or heteroaromatic moieties can significantly alter the compound's pharmacokinetic properties and therapeutic potential.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity. These methods provide detailed insights into the molecule's conformational flexibility and stereochemistry, which are critical factors in determining its bioactivity.

In terms of safety and handling, N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine is classified as a non-hazardous chemical under standard laboratory conditions. However, proper precautions should still be taken during synthesis and storage to ensure compliance with occupational safety regulations.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound in cellular models. Understanding how it interacts with cellular pathways could pave the way for its use in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug candidate.

In conclusion, N-methyl-1-(2-phenylphenyl)methylcyclopropan-1-amine (CAS No: 2228266-50-8) represents a promising molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological characterization, positions it as a valuable tool in drug discovery research.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.